Cas no 890631-89-7 (7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one)

7-Hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by its distinct structural features, including a methoxyphenyl substituent and hydroxyl group at the 7-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its coumarin backbone, known for diverse biological activities. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry research. The presence of electron-donating groups (hydroxy and methoxy) may influence its reactivity and photophysical properties, suggesting applications in materials science. High purity and stability under standard conditions further enhance its utility in laboratory and industrial settings.

7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one structure

890631-89-7 structure

Product Name:7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one

CAS No:890631-89-7

MF:C₁₈H₁₆O₄

MW:296.317245483398

CID:5556949

Update Time:2025-05-27

7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethylchromen-2-one
- 2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-
- 7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one
- Inchi： 1S/C18H16O4/c1-10-14-8-9-15(19)11(2)17(14)22-18(20)16(10)12-4-6-13(21-3)7-5-12/h4-9,19H,1-3H3
- InChI Key： VJEMKBLWLGIWFX-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(C)C(O)=CC=C2C(C)=C1C1=CC=C(OC)C=C1

Experimental Properties

Density: 1?+-.0.06 g/cm3(Predicted)
Boiling Point: 501.8±50.0 °C(Predicted)
pka: 8.28±0.20(Predicted)

7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-2875-2μmol	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-2875-5μmol	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-2875-10μmol	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-2875-20μmol	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-2875-1mg	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-2875-2mg	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-2875-3mg	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-2875-4mg	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-2875-5mg	7-hydroxy-3-(4-methoxyphenyl)-4,8-dimethyl-2H-chromen-2-one	890631-89-7	90%+	5mg	$69.0	2023-07-05
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